Cas no 1263378-01-3 (N-Methyl-4-(methylsulfonyl)aniline hydrochloride)

• Product Name: N-Methyl-4-(methylsulfonyl)aniline hydrochloride
• CAS No: 1263378-01-3
• MF: C₈H₁₂ClNO₂S
• MW: 221.7043800354
• MDL: MFCD18157693
• CID: 1026850
• PubChem ID: 56965737
• Update Time: 2025-05-21

N-Methyl-4-(methylsulfonyl)aniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-Methyl-4-(methylsulfonyl)aniline hydrochloride
• (4-(methylsulfonyl)phenyl)methanamine hydrochloride
• N-METHYL-4-(METHYLSULFONYL)ANILINE HCL
• 4-methanesulfonyl-N-methylaniline hydrochloride
• (4-Methanesulfonyl-phenyl)-methyl-amine hydrochloride
• N-Methyl-4-(methylsulfonyl)aniline, HCl
• AX8212226
• X9671
• ST24025664
• N-methyl-4-methylsulfonylaniline;hydrochloride
• 4-(Methanesulfonyl)-N-methylaniline--hydrogen chloride
• DTXSID00719221
• N-Methyl-4-(methylsulfonyl)anilinehydrochloride
• A889437
• AS-30568
• DB-361414
• SY112643
• SB32458
• Benzenamine, N-methyl-4-(methylsulfonyl)-, hydrochloride (1:1)
• AKOS015920373
• CS-W022925
• MFCD18157693
• 1263378-01-3
• 4-(Methanesulfonyl)-N-methylaniline--hydrogen chloride (1/1)

• MDL： MFCD18157693
• Inchi： 1S/C8H11NO2S.ClH/c1-9-7-3-5-8(6-4-7)12(2,10)11;/h3-6,9H,1-2H3;1H
• InChI Key： JLMAKOFZASQMNU-UHFFFAOYSA-N
• SMILES： Cl.S(C)(C1C=CC(=CC=1)NC)(=O)=O

Computed Properties

• Exact Mass: 221.02800
• Monoisotopic Mass: 221.0277275g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.6

Experimental Properties

• PSA: 54.55000
• LogP: 3.08760

N-Methyl-4-(methylsulfonyl)aniline hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P280-P305+P351+P338-P310
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on N-Methyl-4-(methylsulfonyl)aniline hydrochloride

N-Methyl-4-(methylsulfonyl)aniline hydrochloride: A Comprehensive Overview

N-Methyl-4-(methylsulfonyl)aniline hydrochloride, with the CAS number 1263378-01-3, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of aniline, featuring a methyl group attached to the nitrogen atom and a methylsulfonyl group at the para position of the aromatic ring. The hydrochloride salt form is commonly used in research and development settings due to its stability and solubility properties.

The structural formula of N-Methyl-4-(methylsulfonyl)aniline hydrochloride can be represented as C9H13NO3S·HCl. The molecule consists of an aniline backbone (C6H5NH2), with modifications at both the amino group (N-methylation) and the para position of the benzene ring (methylsulfonylation). The presence of the methylsulfonyl group (-SO2Me) introduces electron-withdrawing effects, which can influence the electronic properties of the aromatic ring and enhance reactivity in certain chemical reactions.

Recent studies have highlighted the potential of N-Methyl-4-(methylsulfonyl)aniline hydrochloride as a versatile building block in medicinal chemistry. Its ability to undergo various substitution reactions, such as nucleophilic aromatic substitution, makes it a valuable intermediate in the synthesis of bioactive molecules. For instance, researchers have utilized this compound to develop inhibitors for kinase enzymes, which are critical targets in cancer therapy.

In terms of physical properties, N-Methyl-4-(methylsulfonyl)aniline hydrochloride is typically a white crystalline solid with a melting point around 220°C. It is soluble in water and common organic solvents, making it suitable for various laboratory applications. The compound's stability under physiological conditions has also been studied, showing promise for its use in drug delivery systems.

The synthesis of N-Methyl-4-(methylsulfonyl)aniline hydrochloride involves a multi-step process that begins with the methylation of aniline using methyl chloride or other methylating agents. Subsequent sulfonation at the para position is achieved through reaction with methanesulfonic acid or its derivatives. The final step involves protonation with hydrochloric acid to form the hydrochloride salt.

Recent advancements in green chemistry have led to more sustainable methods for synthesizing this compound. For example, microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields. Such innovations are crucial for scaling up production in pharmaceutical industries.

In conclusion, N-Methyl-4-(methylsulfonyl)aniline hydrochloride (CAS No: 1263378-01-3) is a chemically versatile compound with promising applications in drug discovery and development. Its unique structure and reactivity make it an invaluable tool for researchers exploring novel therapeutic agents. As ongoing studies continue to uncover its potential, this compound is expected to play an increasingly important role in advancing modern medicine.